Cas no 199804-21-2 (Bis2-(4-azidosalicylamido)ethyl Disulfide)

• Product Name: Bis2-(4-azidosalicylamido)ethyl Disulfide
• CAS No: 199804-21-2
• MF: C₁₈H₁₈N₈O₄S₂
• MW: 474.516719341278
• MDL: MFCD01861964
• CID: 133565
• PubChem ID: 135727120
• Update Time: 2025-05-28

Bis2-(4-azidosalicylamido)ethyl Disulfide Chemical and Physical Properties

Names and Identifiers

• Bis[2-(4-azidosalicylamido)ethyl] Disulfide
• BIS[2-(4-AIDOSALICYLAMIDO)ETHYL] DISULFIDE
• 4-azido-N-[2-[2-[(4-azido-2-hydroxybenzoyl)amino]ethyldisulfanyl]ethyl]-2-hydroxybenzamide
• Bis(β-[4-azidosalicylamido]ethyl)disulfide(BASED)
• BASED
• BIS(2-(4-AZIDOSALICYLAMIDO)ETHYL) DISULF
• BASED, N,Nμ-Bis(4-azidosalicoyl)cystamine, N, Nμ-(Dithiobis-ethylene)bis(4-azido-2-hydroxy-benzamide)
• ESTRADIOL HEMIHYDRATE
• beta-Estradiol semihydrate
• beta-Estradiol hemihydrate
• CXY7B3Q98Z
• Estrasorb (TN)
• bis-[beta-(4-azidosalicylamido)ethyl]disulfide
• SCHEMBL14784294
• B3790
• Bis[2-(4-azidosalicylamido)ethyl] disulfide, >=95.0% (HPLC)
• BENZAMIDE,N,N'-(DITHIODI-2,1-ETHANEDIYL)BIS[4-AZIDO-2-HYDROXY-
• J-012913
• MFCD01861964
• CS-0336573
• N, N'-(Dithiobis-ethylene)bis(4-azido-2-hydroxy-benzamide)
• 199804-21-2
• D89033
• DTXSID90394743
• N,N'-(disulfanediylbis(ethane-2,1-diyl))bis(4-azido-2-hydroxybenzamide)
• AKOS015908591
• 4-AZIDO-N-[2-({2-[(4-AZIDO-2-HYDROXYPHENYL)FORMAMIDO]ETHYL}DISULFANYL)ETHYL]-2-HYDROXYBENZAMIDE
• Bis2-(4-azidosalicylamido)ethyl Disulfide

• MDL： MFCD01861964
• Inchi： 1S/C18H18N8O4S2/c19-25-23-11-1-3-13(15(27)9-11)17(29)21-5-7-31-32-8-6-22-18(30)14-4-2-12(24-26-20)10-16(14)28/h1-4,9-10,27-28H,5-8H2,(H,21,29)(H,22,30)
• InChI Key： QQZOUYFHWKTGEY-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=CC(=CC=1O)N=[N+]=[N-])=O)SCCNC(C1C=CC(=CC=1O)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 474.08900
• Monoisotopic Mass: 474.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 81.9

Experimental Properties

• PSA: 248.76000
• LogP: 4.20992

Bis2-(4-azidosalicylamido)ethyl Disulfide Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Material Chemicals Electrical Materials Biosensor Materials

Additional information on Bis2-(4-azidosalicylamido)ethyl Disulfide

Exploring the Applications and Properties of Bis2-(4-azidosalicylamido)ethyl Disulfide (CAS No. 199804-21-2)

In the realm of biochemical research and material sciences, Bis2-(4-azidosalicylamido)ethyl Disulfide (CAS No. 199804-21-2) has emerged as a compound of significant interest. This molecule, characterized by its unique disulfide bridge and azido functional groups, plays a pivotal role in crosslinking applications, protein modification, and advanced polymer synthesis. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and versatility in various scientific domains.

The compound's structure features two 4-azidosalicylamido moieties linked by an ethyl disulfide bridge, which contributes to its stability and reactivity under controlled conditions. This design makes it particularly useful in photoaffinity labeling, a technique widely employed in proteomics and drug discovery. As the demand for precision in bioconjugation grows, Bis2-(4-azidosalicylamido)ethyl Disulfide has garnered attention for its ability to form covalent bonds upon UV irradiation, enabling targeted modifications of biomolecules.

One of the most frequently searched questions in the context of this compound is: "How does Bis2-(4-azidosalicylamido)ethyl Disulfide enhance crosslinking efficiency?" The answer lies in its dual-reactive azido groups, which allow for simultaneous interactions with multiple molecular targets. This property is invaluable in creating stable networks in hydrogels, polymeric materials, and even in the development of biosensors. Recent studies have highlighted its role in improving the mechanical properties of biomaterials, a topic of high relevance in tissue engineering and regenerative medicine.

Another trending topic is the compound's application in click chemistry, a field that has revolutionized synthetic methodologies. The azido groups in Bis2-(4-azidosalicylamido)ethyl Disulfide readily participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. This has opened doors to its use in bioconjugation strategies, where researchers aim to create complex molecular architectures with high specificity and yield.

From an industrial perspective, the compound's stability and solubility profile make it suitable for scalable processes. Its compatibility with aqueous and organic solvents ensures flexibility in formulation, addressing another common query: "What are the optimal conditions for using Bis2-(4-azidosalicylamido)ethyl Disulfide in synthetic applications?" Studies suggest that mild acidic to neutral pH ranges and controlled light exposure are critical for maximizing its efficiency while minimizing side reactions.

In the context of sustainability, Bis2-(4-azidosalicylamido)ethyl Disulfide aligns with the growing demand for eco-friendly crosslinkers. Its ability to function at lower concentrations reduces waste, and its degradation products are less harmful compared to traditional reagents. This aspect resonates with the global push toward greener chemistry practices, making it a subject of interest in environmental research.

Looking ahead, the compound's potential in nanotechnology and drug delivery systems is being actively explored. Its disulfide linkage, which can be cleaved under reducing conditions, offers a mechanism for controlled release in targeted therapies. This feature is particularly relevant in cancer research, where precise drug activation is paramount. As such, Bis2-(4-azidosalicylamido)ethyl Disulfide is poised to contribute to next-generation therapeutic platforms.

In summary, Bis2-(4-azidosalicylamido)ethyl Disulfide (CAS No. 199804-21-2) stands at the intersection of innovation and practicality. Its multifaceted applications, from bioconjugation to advanced material science, underscore its importance in contemporary research. As scientific inquiries continue to evolve, this compound will undoubtedly remain a key player in addressing complex challenges across diverse fields.